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Get Quote

The following table summarizes experimental data for pyridine hydroiodide and related catalysts in synthesizing cyclic

carbonates from epoxides and COz under ambient conditions (1 atm COz, 40°C) [1].

Catalyst CAS Chemical Counter Reaction Catalyst Substrate Yield TOF Key

Name Number Formula lon Temp. Loading (%) (h*)  Findings

DMAP-HI Information  C7H11IN2 lodide 40 °C 10 mol%  Styrene 96 ~0.80 Superior

[1] Missing ) Oxide activity;
optimal for its
high basicity
(1].

p- 18820-83- CeHsIN lodide 40 °C 10 mol%  Styrene 89 ~0.74  Good activity,

CHsPy-HI 2 (Parent ()] Oxide electron-

[1] compound) donating
group
enhances
performance
[1].

Pyridine-HI  18820-83- CsHelIN lodide 40 °C 10 mol%  Styrene 66 ~0.55 Moderate

[1] 21[2] [3] () Oxide activity [1].

p-CNPy-HI  Information CeHsIN2 lodide 40 °C 10 mol%  Styrene 46 ~0.38 Lowest yield;

[1] Missing ()] Oxide electron-
withdrawing
group hinders
catalysis [1].
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Catalyst CAS
Name Number

DMAP:HBr Information
[1] Missing

DMAP-HCI Information
[1] Missing

HI only [1] N/A

Chemical
Formula

C7H11BrN2

C7H11CIN2

HI

Counter
lon

Bromide
(Bro)

Chloride
(C)

N/A

Reaction
Temp.

40 °C

40 °C

40 °C

Detailed Experimental Protocols

Catalyst
Loading

10 mol%

10 mol%

10 mol%

Yield
Substrate

(%)
Styrene 37
Oxide
Styrene 20
Oxide
Styrene ~10
Oxide

The key experimental data comes from a model reaction for cyclic carbonate synthesis [1].

Model Reaction for Cyclic Carbonate Synthesis

TOF
(h™)

~0.30

~0.17

~0.08

Key
Findings

Demonstrates
critical
counterion
effect (I~ >
Br-) [1].

Lowest
activity with
chloride
counterion

[1].

Low yield,;
forms by-
products;
proves DMAP
is essential

1.

¢ Reaction Setup: A mixture of styrene oxide (5.0 mmol) and the pyridinium iodide catalyst (10 mol%) was prepared.
e CO:2 Atmosphere: The reaction was conducted under a COz balloon (1 atm pressure).
¢ Conditions: The mixture was incubated at 40°C for 12 hours with no solvents or additives.

¢ Product Analysis: The formation of styrene carbonate was monitored and quantified using *H Nuclear Magnetic
Resonance (NMR) spectroscopy. The characteristic methine proton of the product appears at 5.88 ppm, distinct from

the starting epoxide [1].

Catalyst Recycling Protocol

e The study reported that the DMAP-HI catalyst could be recycled without a significant loss of activity, although the
specific details of the isolation and purification process between cycles were not provided in the available excerpt [1].

Mechanistic Insights & Structure-Activity Relationship
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The study investigated how the catalyst's structure influences its activity, leading to the following mechanistic understanding

[1]:

Electrophile

. Activated
Epoxide via H-bonding

Closure

Nucleophilic Cyclic Carbonate

Activation

Activated Complex

DMAP Nucleophile

Provides I~

Click to download full resolution via product page

¢ Dual Role of Catalyst Components: The mechanism requires both the pyridinium salt (DMAP) and the iodide
counterion (I7). DMAP acts as a nucleophile to activate CO2, while the iodide attacks the epoxide ring. Using HI alone is
ineffective, as it gets consumed and leads to by-products [1].

e Counterion Effect is Critical: The iodide (17) is significantly more effective than bromide (Br~) or chloride (CI~) due to
its superior nucleophilicity and qualities as a leaving group [1].

« Electronic Effect: Contrary to some expectations, catalyst basicity is more important than acidity. Catalysts with
electron-donating groups (e.g., -N(CHs)z in DMAP) that increase the pyridine's pKa showed dramatically higher yields
than those with electron-withdrawing groups (e.g., -CN). This suggests the nucleophilic activation of CO2 by DMAP is a
key step [1].

Important Evaluation Notes

¢ Preprint Status: The primary source [1] is a preprint from April 2025 and has not yet undergone peer-review. Its

findings should be considered preliminary.

¢ Focused Application: The evaluation is currently limited to the specific reaction of cyclic carbonate synthesis from
epoxides and COz. Catalytic performance can vary significantly in other chemical contexts.

e Sourcing the Compound: Pyridine hydroiodide (CAS 18820-83-2) is available from chemical suppliers. It appears as
a white to light yellow powder and should be stored in a cool, dry place [3].

Conclusion for Researchers

Pyridine hydroiodide, particularly when derived from basic pyridines like DMAP, shows high promise as a sustainable and

efficient organocatalyst for CO:z utilization under remarkably mild conditions [1]. The available data provides a strong

foundation for its evaluation.
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¢ For your comparative guide, you can confidently highlight its high activity, recyclability, and applicability to gram-
scale synthesis in this context.

¢ To strengthen your guide, | recommend searching for peer-reviewed versions of this study or subsequent publications
that may have confirmed these findings. Looking for data on its performance in other classic pyridine-catalyzed reactions
would also provide a more comprehensive comparison.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or
therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied,

regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact

our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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